Cbz-3-Iodo-D-Phenylalanine
Description
Cbz-3-Iodo-D-Phenylalanine is a chemically modified amino acid derivative where the benzyloxycarbonyl (Cbz) group protects the amine functionality, and an iodine atom is substituted at the 3-position of the phenylalanine aromatic ring. This compound is primarily utilized in peptide synthesis and drug discovery due to its unique structural features. Its applications span enzyme inhibition studies, cancer research, and the development of bioactive peptides, as highlighted in peptide library screening and custom synthesis services offered by companies like Creative Peptides .
Properties
Molecular Weight |
425.29 |
|---|---|
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Comparative Properties of Halogenated Cbz-Phenylalanine Derivatives
| Compound | Molecular Weight (g/mol)* | LogP (Predicted) | Key Applications |
|---|---|---|---|
| This compound | ~353.2 | 3.5 | Enzyme inhibition, cancer research |
| Cbz-3-Bromo-D-Phenylalanine | ~311.1 | 2.8 | Structural analog studies |
| Cbz-3-Chloro-D-Phenylalanine | ~266.7 | 2.1 | Electrophilic substitution models |
| Cbz-3-Fluoro-D-Phenylalanine | ~250.2 | 1.9 | Electron-deficient systems |
*Calculated based on atomic substituent contributions.
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